Cas no 2229634-95-9 (4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid)

• Product Name: 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• CAS No: 2229634-95-9
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5965929
• PubChem ID: 165757008
• Update Time: 2025-10-31

4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• 2229634-95-9
• EN300-1871381
• 4-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)butanoic acid

• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-11-7-8-12(16)10(9-11)5-4-6-13(18)19/h7-9H,4-6H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： LUTPIMWADAJPKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid

Professional Introduction to 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic Acid (CAS No. 2229634-95-9)

4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid, identified by its CAS number 2229634-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure with both tert-butoxy and chlorophenyl substituents, presents unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the tert-butoxy group enhances the stability of the compound during synthetic processes, while the chlorophenyl moiety contributes to its reactivity in further functionalization. These features are particularly advantageous in the development of pharmaceutical agents where structural stability and modifiable functional groups are critical.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid has emerged as a key intermediate in several promising drug candidates. Its structural framework allows for modifications that can target specific biological pathways, making it a versatile building block in medicinal chemistry.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors, which are crucial for treating a variety of diseases, including cancer and infectious disorders. The chlorophenyl group facilitates interactions with target enzymes, while the tert-butoxy group ensures that the molecule remains stable under various reaction conditions. This balance of reactivity and stability makes it an ideal candidate for further derivatization into potent inhibitors.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors that can modulate enzyme activity with high selectivity. 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid fits well into this paradigm, as its structure can be tailored to interact specifically with target enzymes. For instance, studies have shown that derivatives of this compound can inhibit certain kinases, which are overactive in many cancer cell lines.

In addition to its role in protease inhibition, this compound has also been explored for its potential in anti-inflammatory applications. The structural features of 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid allow it to interact with inflammatory pathways, potentially leading to the development of new therapies for chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving these goals. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

Ongoing research continues to uncover new applications for 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid. For example, recent studies have suggested that it may have potential in neurodegenerative disease treatment due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. This opens up new avenues for therapeutic development and highlights the compound's versatility.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing compounds like 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid, while biologists and pharmacologists work to understand their biological effects and optimize their therapeutic potential. This interdisciplinary approach is essential for bringing new drugs to market efficiently and effectively.

In conclusion, 4-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2229634-95-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable intermediate in drug development, particularly for protease inhibitors and anti-inflammatory agents. As research continues to advance our understanding of its properties and applications, this compound is poised to play an increasingly important role in the fight against various diseases.